Cas no 1443741-48-7 (tert-butyl 3-amino-3-propylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-propylpyrrolidine-1-carboxylate
• CAS No: 1443741-48-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 2117340
• Update Time: 2023-11-19

tert-butyl 3-amino-3-propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-propylpyrrolidine-1-carboxylate
• CID 83692248
• 1-Pyrrolidinecarboxylic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O2/c1-5-6-12(13)7-8-14(9-12)10(15)16-11(2,3)4/h5-9,13H2,1-4H3
• InChI Key： NHVUGCRXJOBCMC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±33.0 °C(Predicted)
• pka: 9.73±0.20(Predicted)